Cas no 13159-39-2 (3-Butoxypropanal)
3-Butoxypropanal structure
Product Name:3-Butoxypropanal
CAS No:13159-39-2
MF:C7H14O2
MW:130.184862613678
CID:2770284
PubChem ID:20428834
Update Time:2025-04-21
3-Butoxypropanal Chemical and Physical Properties
Names and Identifiers
-
- DTXCID40557705
- Propanal, 3-butoxy-
- AKOS012338476
- DTXSID80606948
- SCHEMBL883374
- 13159-39-2
- 3-BUTOXYPROPANAL
- 3-Butoxypropanal
-
- Inchi： 1S/C7H14O2/c1-2-3-6-9-7-4-5-8/h5H,2-4,6-7H2,1H3
- InChI Key： UVWYDUVLXHQPSQ-UHFFFAOYSA-N
- SMILES： O(CCC=O)CCCC
Computed Properties
- Exact Mass: 130.099379685Da
- Monoisotopic Mass: 130.099379685Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 6
- Complexity: 61.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 26.3Ų
3-Butoxypropanal Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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